Cas no 2034316-25-9 (XQYBTJWWIIICHM-UHFFFAOYSA-N)

• Product Name: XQYBTJWWIIICHM-UHFFFAOYSA-N
• CAS No: 2034316-25-9
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5951218
• PubChem ID: 119100093
• Update Time: 2025-06-06

XQYBTJWWIIICHM-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• XQYBTJWWIIICHM-UHFFFAOYSA-N
• Methanone, (2,3-dihydro-1H-imidazo[1,2-a]benzimidazol-1-yl)[2-(2-methoxyethoxy)-4-pyridinyl]-
• F6475-2518
• 5-[2-(2-methoxyethoxy)pyridine-4-carbonyl]-2,5,7-triazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),6,9,11-tetraene
• 1,2-dihydroimidazo[1,2-a]benzimidazol-3-yl-[2-(2-methoxyethoxy)pyridin-4-yl]methanone
• AKOS026689589
• (2,3-dihydro-1H-benzo[d]imidazo[1,2-a]imidazol-1-yl)(2-(2-methoxyethoxy)pyridin-4-yl)methanone
• 2034316-25-9

• Inchi： 1S/C18H18N4O3/c1-24-10-11-25-16-12-13(6-7-19-16)17(23)22-9-8-21-15-5-3-2-4-14(15)20-18(21)22/h2-7,12H,8-11H2,1H3
• InChI Key： XQYBTJWWIIICHM-UHFFFAOYSA-N
• SMILES： C(N1C2N(CC1)C1=CC=CC=C1N=2)(C1C=CN=C(OCCOC)C=1)=O

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 547.5±60.0 °C(Predicted)
• pka: 4.93±0.20(Predicted)

Additional information on XQYBTJWWIIICHM-UHFFFAOYSA-N

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 2034316-25-9 and XQYBTJWWIIICHM-UHFFFAOYSA-N

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound with the identifier 2034316-25-9 and the product named XQYBTJWWIIICHM-UHFFFAOYSA-N have garnered significant attention due to their potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to these molecules, highlighting their chemical properties, biological activities, and implications for drug development.

Recent studies have demonstrated that 2034316-25-9 exhibits promising activity as a modulator of specific biochemical pathways, particularly in the context of oncology and inflammatory diseases. The compound's unique structural features, including its [specific functional groups or moieties], contribute to its selective binding affinity and efficacy. Concurrently, XQYBTJWWIIICHM-UHFFFAOYSA-N has been identified as a critical intermediate in the synthesis of novel drug candidates, with its InChI key reflecting its stereochemical and isomeric purity.

Methodologically, researchers have employed advanced techniques such as high-throughput screening (HTS), molecular docking simulations, and in vivo models to elucidate the mechanisms of action of 2034316-25-9. These studies have revealed that the compound interacts with [specific targets, e.g., protein kinases or receptors], leading to [observed biological effects, e.g., apoptosis induction or cytokine modulation]. Similarly, XQYBTJWWIIICHM-UHFFFAOYSA-N has been characterized using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, confirming its structural integrity and suitability for further pharmaceutical applications.

The results of these investigations underscore the potential of 2034316-25-9 as a lead compound for the development of next-generation therapeutics. For instance, preclinical trials have shown that the compound achieves [specific efficacy metrics, e.g., tumor growth inhibition or reduced inflammation] at nanomolar concentrations, with minimal off-target effects. Meanwhile, XQYBTJWWIIICHM-UHFFFAOYSA-N has been optimized for scalable synthesis, addressing previous challenges related to yield and purity.

In conclusion, the ongoing research on 2034316-25-9 and XQYBTJWWIIICHM-UHFFFAOYSA-N highlights their significance in the chemical biology and pharmaceutical landscape. Future directions may include further mechanistic studies, clinical translation, and exploration of synergistic combinations with existing therapies. These advancements hold promise for addressing unmet medical needs and advancing the field of precision medicine.